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Compound of Interest

Compound Name: 4-Bromophenyl chloroacetate

CAS No.: 36559-93-0

Cat. No.: B1267333

Get Quote

This technical guide provides a detailed exploration of the spectroscopic characteristics of 4-
bromophenyl chloroacetate. As a crucial tool in synthetic chemistry and drug development, a

thorough understanding of a molecule's spectroscopic signature is paramount for its

unambiguous identification and the confirmation of its structural integrity. This document is

intended for researchers, scientists, and professionals in the field of drug development, offering

in-depth analysis and practical insights into the nuclear magnetic resonance (NMR), infrared

(IR), and mass spectrometry (MS) data of this compound.

Introduction
4-Bromophenyl chloroacetate is a halogenated aromatic ester. Its structure combines a p-

substituted bromophenyl group with a chloroacetate moiety, making it a potentially useful

building block in organic synthesis. The spectroscopic analysis of this molecule is not merely a

routine characterization; it is a self-validating system that confirms the presence and

connectivity of its distinct functional groups. Each spectroscopic technique provides a unique

piece of the structural puzzle, and together they offer a comprehensive and trustworthy

identification.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic

molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C,

we can map out the carbon-hydrogen framework of 4-bromophenyl chloroacetate.

¹H NMR Spectroscopy
The proton NMR spectrum of 4-bromophenyl chloroacetate is expected to be relatively

simple and highly informative. The molecule possesses two key regions of interest: the

aromatic region and the aliphatic region.

Aromatic Region (δ 7.0-7.6 ppm): The para-substituted benzene ring will give rise to a

characteristic AA'BB' splitting pattern. The two protons ortho to the ester group (H-2 and H-6)

will be chemically equivalent, as will the two protons ortho to the bromine atom (H-3 and H-

5). Due to the differing electronic effects of the ester and the bromine, these two sets of

protons will have distinct chemical shifts, appearing as two doublets. The protons closer to

the electron-withdrawing ester group are expected to be deshielded and appear further

downfield.

Aliphatic Region (δ ~4.3 ppm): The methylene protons of the chloroacetate group (-CH₂Cl)

are expected to appear as a sharp singlet. The electronegative chlorine atom and the

adjacent carbonyl group will significantly deshield these protons, shifting them downfield.

Predicted ¹H NMR Data for 4-Bromophenyl Chloroacetate:

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.5 d 2H Ar-H (ortho to Br)

~7.1 d 2H Ar-H (ortho to O)

~4.3 s 2H -C(=O)CH₂Cl

Experimental Protocol for ¹H NMR Spectroscopy:
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Sample Preparation: Dissolve approximately 5-10 mg of 4-bromophenyl chloroacetate in

0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

ensure a homogeneous magnetic field.

Data Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. A spectral

width of 0-12 ppm is typically sufficient. The number of scans can be adjusted to achieve an

adequate signal-to-noise ratio.

Data Processing: Fourier transform the acquired free induction decay (FID). Phase and

baseline correct the resulting spectrum. Integrate the signals and reference the chemical

shifts to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum provides information about the carbon skeleton of

the molecule. Each unique carbon atom will give rise to a single peak.

Carbonyl Carbon (δ ~165 ppm): The ester carbonyl carbon is expected to appear in the

typical downfield region for this functional group.

Aromatic Carbons (δ 120-150 ppm): The benzene ring will show four distinct signals. The

carbon attached to the ester oxygen (C-1) and the carbon attached to the bromine (C-4) are

quaternary and will likely have weaker intensities. The two sets of equivalent methine

carbons (C-2/C-6 and C-3/C-5) will also be distinguishable.

Aliphatic Carbon (δ ~40 ppm): The methylene carbon of the chloroacetate group (-CH₂Cl)

will be found in the aliphatic region, shifted downfield by the attached chlorine atom.

Predicted ¹³C NMR Data for 4-Bromophenyl Chloroacetate:
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Chemical Shift (δ, ppm) Assignment

~165 C=O

~149 Ar-C-O

~132 Ar-CH (ortho to Br)

~123 Ar-CH (ortho to O)

~118 Ar-C-Br

~40 -C(=O)CH₂Cl

Experimental Protocol for ¹³C NMR Spectroscopy:

Sample Preparation: A slightly more concentrated sample (20-50 mg in 0.5-0.7 mL of

deuterated solvent) is often preferred for ¹³C NMR to compensate for the lower natural

abundance of the ¹³C isotope.

Instrument Setup: Use the same sample and instrument as for ¹H NMR.

Data Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A wider

spectral width (0-220 ppm) is necessary. A larger number of scans will be required to obtain

a good signal-to-noise ratio.

Data Processing: Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule by detecting their characteristic vibrational frequencies.

For 4-bromophenyl chloroacetate, the key expected absorptions are:

C=O Stretch: A strong, sharp absorption band around 1750-1770 cm⁻¹ is characteristic of the

ester carbonyl group. The presence of the electronegative chloroacetyl group may shift this

to a slightly higher frequency compared to a simple alkyl acetate.
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C-O Stretch: The ester C-O stretches will appear in the fingerprint region, typically as two

bands around 1200-1250 cm⁻¹ (asymmetric) and 1050-1100 cm⁻¹ (symmetric).

C-Cl Stretch: A moderate to strong absorption in the 700-800 cm⁻¹ region is expected for the

C-Cl bond.

Aromatic C=C Stretches: Medium intensity bands in the 1450-1600 cm⁻¹ region are

indicative of the benzene ring.

Aromatic C-H Bending: A strong band around 800-850 cm⁻¹ is characteristic of the out-of-

plane bending for a 1,4-disubstituted (para) benzene ring.

C-Br Stretch: This vibration typically appears at lower frequencies, in the 500-650 cm⁻¹

range.

Predicted IR Data for 4-Bromophenyl Chloroacetate:

Wavenumber (cm⁻¹) Intensity Assignment

~1760 Strong, Sharp C=O Stretch (Ester)

1450-1600 Medium Aromatic C=C Stretches

~1220 Strong
Asymmetric C-O Stretch

(Ester)

~1080 Strong Symmetric C-O Stretch (Ester)

~830 Strong
Aromatic C-H Out-of-Plane

Bending (p-substitution)

~750 Medium-Strong C-Cl Stretch

~550 Medium C-Br Stretch

Experimental Protocol for IR Spectroscopy (ATR):

Sample Preparation: Place a small amount of the solid or liquid sample directly onto the

diamond crystal of the Attenuated Total Reflectance (ATR) accessory.
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Background Scan: Record a background spectrum of the clean, empty ATR crystal.

Sample Scan: Acquire the spectrum of the sample. The instrument software will

automatically ratio the sample spectrum to the background spectrum to produce the final

absorbance or transmittance spectrum.

Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol)

after analysis.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity and elemental composition.

For 4-bromophenyl chloroacetate (C₈H₆BrClO₂), the molecular weight is approximately

248.49 g/mol . Due to the presence of bromine and chlorine, the molecular ion peak (M⁺) will

exhibit a characteristic isotopic pattern.

Bromine Isotopes: Bromine has two major isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in

nearly a 1:1 ratio. This will result in two peaks for any bromine-containing fragment,

separated by 2 m/z units and of roughly equal intensity (M⁺ and M+2).

Chlorine Isotopes: Chlorine also has two major isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%), in

approximately a 3:1 ratio. This will result in two peaks for any chlorine-containing fragment,

separated by 2 m/z units with a 3:1 intensity ratio.

The combination of bromine and chlorine will produce a distinctive M, M+2, and M+4 pattern for

the molecular ion.

Predicted Fragmentation Pattern:

A likely fragmentation pathway involves the cleavage of the ester bond.

Loss of the chloroacetyl group: Cleavage of the C-O bond could lead to the formation of a 4-

bromophenoxy radical and a chloroacetyl cation (CH₂ClCO⁺, m/z 77/79).

Formation of the 4-bromophenol ion: Alternatively, cleavage could result in a 4-bromophenol

radical cation (m/z 172/174).
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Loss of CO: The chloroacetyl cation could further fragment by losing carbon monoxide to

give the chloromethyl cation (CH₂Cl⁺, m/z 49/51).

Molecular Structure and Fragmentation Diagram:

4-Bromophenyl Chloroacetate

Fragment 1

Fragment 2
[C₈H₆BrClO₂]⁺˙

(m/z 248, 250, 252)

[C₂H₂ClO]⁺
(m/z 77, 79)- [C₆H₄BrO]˙

[C₆H₄BrO]⁺˙
(m/z 172, 174)

- [C₂H₂ClO]˙

Click to download full resolution via product page

Caption: Predicted mass spectrometry fragmentation of 4-bromophenyl chloroacetate.

Experimental Protocol for Mass Spectrometry (EI):

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for solids or a gas chromatograph for volatile samples.

Ionization: Bombard the sample with high-energy electrons (typically 70 eV) in the ion source

to generate the molecular ion and fragment ions.

Mass Analysis: Separate the ions based on their mass-to-charge ratio (m/z) using a mass

analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity

versus m/z.

Conclusion
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The comprehensive spectroscopic analysis of 4-bromophenyl chloroacetate, utilizing ¹H

NMR, ¹³C NMR, IR, and MS, provides a robust and self-validating method for its structural

confirmation. The predicted data, based on established principles and comparison with

analogous structures, offers a clear roadmap for researchers. Each technique provides

complementary information, and together they create an unambiguous spectroscopic

fingerprint of the molecule, ensuring its identity and purity in any research or development

endeavor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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